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Compound of Interest

Compound Name: 1-Nonanethiol

Cat. No.: B074206 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Nonanethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Nonanethiol (also known as n-nonyl mercaptan) is an organic thiol with the chemical formula

CH₃(CH₂)₈SH.[1] It is a colorless to pale yellow liquid characterized by a strong, unpleasant

odor.[2][3][4] This compound is of significant interest in various fields, including materials

science for the formation of self-assembled monolayers on metal surfaces and as a

germination stimulator.[5][6] A thorough understanding of its physical properties is crucial for its

application in research and development, ensuring proper handling, storage, and integration

into experimental and industrial processes. This guide provides a detailed overview of the core

physical properties of 1-nonanethiol, methodologies for their determination, and the underlying

molecular factors influencing these characteristics.

Data Presentation: Core Physical Properties
The quantitative physical properties of 1-nonanethiol are summarized in the table below for

clear reference and comparison.
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Property Value Units Conditions

Molecular Weight 160.32 g/mol -

Boiling Point 219 - 220 °C 760 mmHg

Melting Point -21 to -20 °C -

Density 0.840 - 0.842 g/mL at 25 °C

Flash Point 78 - 79 °C Closed Cup

Vapor Pressure 0.13 - 0.172 mmHg at 25 °C

Refractive Index 1.455 n20/D at 20 °C

Water Solubility Insoluble / Very Poor - at 25 °C

[1][2][3][4][5][6][7][8][9][10][11][12]

Visualization of Influencing Factors
The physical properties of a substance are dictated by its molecular structure and the resulting

intermolecular forces. The following diagram illustrates the logical relationships between the

structural features of 1-nonanethiol and its key physical characteristics.
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Molecular Characteristics

Intermolecular Forces (IMFs)

Resulting Physical Properties

Molecular Structure
(CH3(CH2)8SH)

High Molecular Weight
(160.32 g/mol)

Thiol Functional Group
(-SH)

Strong van der Waals Forces

Long alkyl chain
increases surface area

Density < 1 g/mL
(0.842 g/mL)

Mass contribution
Weak Dipole-Dipole

Interactions

Polar C-S & S-H bonds

Low Water Solubility
('Insoluble')

Thiol group is weakly polar,
overwhelmed by nonpolar chain

Dominant IMFs

High Boiling Point
(220 °C) Low Vapor Pressure

Click to download full resolution via product page

Caption: Factors influencing the physical properties of 1-nonanethiol.

Experimental Protocols
The accurate determination of physical properties is fundamental to chemical characterization.

Below are detailed methodologies for measuring the key properties of liquid samples like 1-
nonanethiol.
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Boiling Point Determination (Micro-Reflux Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[13][14] A micro-boiling point determination is suitable when only a small volume of

the sample is available.[13][15]

Apparatus: Small test tube, thermometer, capillary tube (sealed at one end), heating block or

oil bath, stirrer.[15][16]

Methodology:

Place approximately 0.5 mL of 1-nonanethiol into the small test tube.[15]

Insert the capillary tube into the test tube with its open end down.[16]

Position a thermometer so that its bulb is close to the capillary tube, ensuring the reading

will be of the vapor temperature, not the liquid itself.[15]

Heat the apparatus gently. Initially, air trapped in the capillary tube will bubble out.[13]

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the liquid has reached its boiling point.[13]

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn

back into the capillary tube.[13]

Repeat the measurement to ensure consistency.

Melting Point Determination (Capillary Method)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[17] For substances like 1-nonanethiol, which are liquid at room temperature, this

requires cooling the sample until it solidifies.

Apparatus: Capillary tube, melting point apparatus (e.g., Mel-Temp or Thiele tube), cooling

bath (e.g., dry ice/acetone).[18][19]
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Methodology:

Dip a capillary tube into liquid 1-nonanethiol to draw a small amount (2-3 mm height) into

the tube.

Freeze the sample by placing the capillary tube in a cooling bath until the liquid solidifies.

Place the capillary tube into the melting point apparatus.[17]

Begin heating slowly, at a rate of approximately 1-2 °C per minute, as the temperature

approaches the expected melting point.[18][20]

Record the temperature at which the first droplet of liquid appears (onset of melting).

Record the temperature at which the entire solid has turned into a clear liquid (completion

of melting). The range between these two temperatures is the melting range.[18] For a

pure substance, this range is typically narrow.

Density Determination (Pycnometer or Graduated
Cylinder Method)
Density is the mass of a substance per unit volume.[21][22] It can be determined

gravimetrically using standard laboratory glassware.

Apparatus: Electronic balance, graduated cylinder (10 mL or 25 mL) or a pycnometer for

higher accuracy.[21][23]

Methodology (using a graduated cylinder):

Measure the mass of a clean, dry graduated cylinder on an electronic balance and record

it (m₁).[21]

Carefully add a specific volume of 1-nonanethiol (e.g., 10 mL) to the graduated cylinder.

Read the volume from the bottom of the meniscus.[21][24]

Measure the combined mass of the graduated cylinder and the liquid (m₂).[21]
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Calculate the mass of the liquid by subtracting the mass of the empty cylinder (mass = m₂

- m₁).

Calculate the density using the formula: Density = Mass / Volume.[22]

For higher precision, perform the measurement multiple times and average the results.[21]

Using a pycnometer, which is a flask with a precisely known volume, follows a similar

principle but yields more accurate results.[23]

Flash Point Determination (Closed-Cup Method)
The flash point is the lowest temperature at which a liquid can form an ignitable mixture in the

air near its surface.[6] The closed-cup method is preferred for its safety and accuracy.

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Tag Closed Tester).

Methodology:

Place the 1-nonanethiol sample into the test cup of the apparatus.

Close the lid and begin heating the sample at a slow, constant rate.

At regular temperature intervals, apply an ignition source (a small flame) through an

opening in the lid.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a brief flash.

It is crucial to perform this experiment in a well-ventilated fume hood due to the

flammability and noxious odor of the thiol.

Solubility Determination (Qualitative Method)
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[25] For 1-nonanethiol, its solubility in water is a key property.

Apparatus: Test tubes, spatula or dropper, distilled water.[25]
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Methodology:

Add a known volume of the solvent (e.g., 5 mL of distilled water) to a test tube.[26]

Add a small, measured amount of 1-nonanethiol (e.g., 0.1 mL) to the test tube.

Stopper the test tube and shake vigorously for 1-2 minutes.[25]

Allow the mixture to stand and observe.

If the 1-nonanethiol forms a separate layer or the solution is cloudy/emulsified, it is

considered insoluble or poorly soluble.[2][26] If it disappears completely to form a clear

solution, it is soluble. 1-nonanethiol is known to be insoluble in water.[10] This procedure

can be repeated with other solvents (e.g., ethanol, chloroform) to determine its solubility

profile.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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